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Compound of Interest

Compound Name: 2,4-Dimethylbenzophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dimethylbenzophenone, with a CAS registry number of 1140-14-3, is an aromatic ketone
that has garnered interest in various chemical applications. Structurally, it is a derivative of
benzophenone, featuring two methyl groups on one of its phenyl rings. This substitution pattern
influences its physical and chemical properties, making it a subject of study in fields ranging
from polymer chemistry to materials science. While its primary applications are currently
outside the pharmaceutical domain, the benzophenone scaffold itself is a recurring motif in a
number of biologically active molecules.[1] This guide provides a comprehensive overview of
the core technical aspects of 2,4-Dimethylbenzophenone, including its physicochemical
properties, detailed experimental protocols for its synthesis and analysis, and an exploration of
its known mechanisms of action.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of 2,4-
Dimethylbenzophenone is fundamental for its application in research and development. The
following tables summarize key quantitative data for this compound.

Table 1: General and Physical Properties
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Property Value Reference(s)
CAS Number 1140-14-3 [2]
Molecular Formula C15H140 [2]
Molecular Weight 210.27 g/mol [2]
Appearance C.:olc')rless to light yellow clear
liquid
Metting Point tl::: szrr:tiz?:)le (liquid at room
Boiling Point 189 °C [3]
Density 1.07 g/lcm3 [3]
Table 2: Spectroscopic Data
Spectrum Type Key Data/Peaks Reference(s)
1H NMR Available [4]
13C NMR Available [2]
Infrared (IR) Available [2][5]
Mass Spectrometry (MS) r7n7/z 210 (M+), 195, 132, 105, [2][6]

Experimental Protocols
Synthesis: Friedel-Crafts Acylation

The most common method for the synthesis of benzophenones, including 2,4-
Dimethylbenzophenone, is the Friedel-Crafts acylation. This electrophilic aromatic
substitution reaction involves the acylation of an aromatic ring with an acyl halide or anhydride
in the presence of a Lewis acid catalyst.[7]

Reaction Scheme:
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Step 1: Formation of Acylium Ion
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Step 2: Electrophilic Attack
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Step 3: Deprotonation and Product Formation

[2,4-Dimethylbenzophenon9
[AICIa (regenerated))

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

Step 1: UV Absorption & Excitation
2,4-Dimethylbenzophenone
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Step 2: In&tersystem Crossing
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Step 3: Hydrogen Ab traction

(Co initiator (R- H)) ' Ketyl Radical '
(Co—initiator Radical (R-))

+ Monomer

Step 4: Polymerization Initiation

Polymer Chain
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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